1-Propyl-1,8-diazaspiro[4.5]decane

• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• IUPAC Name: 1-propyl-1,8-diazaspiro[4.5]decane
• InChI: InChI=1S/C11H22N2/c1-2-9-13-10-3-4-11(13)5-7-12-8-6-11/h12H,2-10H2,1H3
• InChI Key: LAUHXKYJENPXBQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC12CCNCC2

Description

1-Propyl-1,8-diazaspiro[4.5]decane is a spirocyclic amine featuring a seven-membered bicyclic structure with nitrogen atoms at positions 1 and 6. The propyl substituent at position 1 distinguishes it from related compounds, influencing its physicochemical properties, such as lipophilicity and steric bulk. Spirocyclic amines like this are valued in medicinal chemistry for their conformational rigidity and ability to modulate pharmacokinetic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Propyl-1,8-diazaspiro[4.5]decane can be synthesized through a one-step reaction involving unactivated yne-en-ynes and substituted aryl halides in the presence of palladium acetate (Pd(OAc)2) and triphenylphosphine (PPh3). This reaction forms three carbon-carbon bonds in a domino process, which includes highly regioselective carbon-carbon coupling and spiro scaffold formation .

Industrial Production Methods: While specific industrial production methods for 1-Propyl-1,8-diazaspiro[4.5]decane are not extensively documented, the general approach involves optimizing the reaction conditions mentioned above to achieve high yields and purity. This may include scaling up the reaction and employing continuous flow techniques to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-Propyl-1,8-diazaspiro[4.5]decane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like LiAlH4 or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or alkyl halides under basic conditions.

Major Products Formed:

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced amines or hydrocarbons.

Substitution: Formation of substituted diazaspiro compounds.

Scientific Research Applications

1-Propyl-1,8-diazaspiro[4

Chemistry: Used as a building block for the synthesis of more complex spirocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with applications in drug discovery.

Medicine: Explored for its potential therapeutic properties, including anti-ulcer activity.

Industry: Utilized in the development of novel materials with unique structural properties.

Mechanism of Action

The mechanism by which 1-Propyl-1,8-diazaspiro[4.5]decane exerts its effects involves interactions with specific molecular targets and pathways. For instance, derivatives of this compound have been shown to inhibit receptor-interacting protein kinase 1 (RIPK1), thereby blocking the activation of the necroptosis pathway . This inhibition is achieved through molecular docking, where the compound forms interactions with key residues in the active site of RIPK1.

Comparison with Similar Compounds

Substituent Modifications

• 8-(1,1-Dimethylethyl) 1-(phenylmethyl) ester derivative : Bulky tert-butyl and benzyl ester substituents at positions 1 and 8 increase steric hindrance, likely reducing metabolic clearance but limiting blood-brain barrier penetration.
• LH1753 (8‑L‑Cystinyl Bis(1,8-diazaspiro[4.5]decane)) : A dimeric structure linked via a cystinyl group enhances molecular weight (MW: ~600 Da) and introduces disulfide bonds, affecting redox-sensitive applications such as cystine crystallization inhibition (EC50: 0.8 μM).

Ring System Modifications

• 1-Boc-1,7-diazaspiro[4.5]decane : Shifting one nitrogen from position 8 to 7 alters the spirocyclic geometry, reducing strain and modifying binding affinities to targets like GPCRs.
• 8-Azaspiro[4.5]decane-7,9-dione : Introducing dione groups at positions 7 and 9 creates a polar, planar structure with reduced basicity compared to 1-propyl-1,8-diaza derivatives.

Physicochemical and Pharmacokinetic Properties

Compound Name	Substituents/Modifications	MW (Da)	logP<sup>*</sup>	Key Functional Groups	Notable Properties
1-Propyl-1,8-diazaspiro[4.5]decane	Propyl at N1	~210	2.1	Secondary amines	High rigidity, moderate solubility
1-Methyl-1,8-diazaspiro[4.5]decan-2-one HCl	Methyl at N1, ketone at C2	~260	1.3	Ketone, tertiary amine	Enhanced solubility, H-bond donor
LH1753	Cystinyl-linked dimer	~600	-0.5	Disulfide, Boc-protected	Redox-active, crystallization inhibitor
8-Azaspiro[4.5]decane-7,9-dione	Diones at C7/C9	~196	0.8	Cyclic diketones	Polar, low membrane permeability

^*logP values estimated using fragment-based methods.